Cas no 468718-30-1 ((5-cyano-2-fluorophenyl)boronic acid)

• Product Name: (5-cyano-2-fluorophenyl)boronic acid
• CAS No: 468718-30-1
• MF: C₇H₅BFNO₂
• MW: 164.929505109787
• MDL: MFCD03095147
• CID: 68184
• PubChem ID: 2783361
• Update Time: 2025-06-25

(5-cyano-2-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-fluorobenzeneboronic acid
• 5-Cyano-2-fluorophenylboronic acid
• 5-Cyano-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• (5-Cyano-2-fluorophenyl)boronic Acid
• Cyclododecanone
• 5-Cyano-2-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• BORONIC ACID, (5-CYANO-2-FLUOROPHENYL)-
• A7251
• SCHEMBL473896
• 5-Cyano-2-fluorobenzeneboronicacid
• ITCSMTHUTFTXLE-UHFFFAOYSA-N
• C3227
• EN300-173758
• FT-0644707
• MFCD03095147
• CS-W008697
• J-517430
• AKOS004113986
• 2-fluoro-5-cyanophenyl boronic acid
• 2-Hexylcyclobutanone
• SY050871
• DTXSID10382607
• 5-cyano-2-fluoro-phenylboronic acid
• AB13530
• PS-9478
• 468718-30-1
• 3-Borono-4-fluorobenzonitrile
• (5-cyano-2-fluoro-phenyl)boronic Acid
• DB-025190
• (5-cyano-2-fluorophenyl)boronic acid

• MDL： MFCD03095147
• Inchi： 1S/C7H5BFNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3,11-12H
• InChI Key： ITCSMTHUTFTXLE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C=C1B(O)O

Computed Properties

• Exact Mass: 165.04000
• Monoisotopic Mass: 165.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2

Experimental Properties

• Density: 1.3500
• Melting Point: 300
• Boiling Point: 351.3 °C at 760 mmHg
• Flash Point: 351.3 °C at 760 mmHg
• Refractive Index: 1.535
• PSA: 64.25000
• LogP: -0.62282

(5-cyano-2-fluorophenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H301,H311,H332,H315,H319,H335
• Warning Statement： P301
  P310,P305
  P351
  P338,P361,P302
  P352,P405,P501A
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep cold
• Risk Phrases：R20/21/22

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (5-cyano-2-fluorophenyl)boronic acid

(5-cyano-2-fluorophenyl)boronic acid (CAS No. 468718-30-1): A Comprehensive Overview

(5-cyano-2-fluorophenyl)boronic acid (CAS No. 468718-30-1) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This boronic acid derivative has gained significant attention due to its unique chemical properties and potential applications in various scientific and industrial domains. In this article, we will delve into the structure, synthesis, reactivity, and recent research advancements of (5-cyano-2-fluorophenyl)boronic acid.

Structure and Properties

(5-cyano-2-fluorophenyl)boronic acid is a substituted boronic acid with the molecular formula C₈H₅BFN₂. The compound features a benzene ring with a cyano group at the 5-position and a fluorine atom at the 2-position, attached to a boronic acid moiety. The presence of these functional groups imparts distinct chemical properties to the molecule, making it highly reactive and useful in various synthetic transformations.

The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity of adjacent functional groups. The fluorine atom, on the other hand, introduces additional electronic and steric effects, enhancing the compound's stability and selectivity in reactions. These properties make (5-cyano-2-fluorophenyl)boronic acid an attractive building block for complex molecule synthesis.

Synthesis and Preparation

The synthesis of (5-cyano-2-fluorophenyl)boronic acid can be achieved through several well-established methods. One common approach involves the reaction of 5-cyano-2-fluorobromobenzene with triisopropyl borate followed by hydrolysis. This method provides a high yield of the desired product with good purity.

An alternative synthetic route involves the Suzuki coupling reaction between 5-cyano-2-fluoroiodobenzene and bis(pinacolato)diboron, followed by hydrolysis to form the boronic acid. This method is particularly useful for large-scale production due to its efficiency and scalability.

Reactivity and Applications

(5-cyano-2-fluorophenyl)boronic acid is widely used as a coupling partner in Suzuki-Miyaura cross-coupling reactions, which are fundamental in organic synthesis for forming carbon-carbon bonds. The presence of the boronic acid moiety allows for efficient coupling with various electrophiles, such as aryl halides and vinyl halides, under mild conditions.

In addition to its use in cross-coupling reactions, (5-cyano-2-fluorophenyl)boronic acid has found applications in the synthesis of pharmaceuticals and agrochemicals. The cyano group can be readily converted into other functional groups, such as amides or carboxylic acids, through various chemical transformations. This versatility makes it an essential intermediate in the development of novel drugs and pesticides.

Recent Research Advancements

The field of organic chemistry is constantly evolving, and recent research has shed light on new applications and properties of (5-cyano-2-fluorophenyl)boronic acid. One notable study published in the Journal of Organic Chemistry explored the use of this compound in the synthesis of bioactive molecules with potential therapeutic applications.

In another study, researchers at a leading pharmaceutical company investigated the role of (5-cyano-2-fluorophenyl)boronic acid in the development of new anticancer agents. The compound was used as a key intermediate in the synthesis of a series of novel compounds that exhibited potent antiproliferative activity against various cancer cell lines.

Beyond pharmaceutical applications, there is growing interest in using (5-cyano-2-fluorophenyl)boronic acid in materials science. Recent work has demonstrated its potential as a building block for constructing advanced functional materials with unique optical and electronic properties.

Safety Considerations

While (5-cyano-2-fluorophenyl)boronic acid is a valuable compound in scientific research and industrial applications, it is important to handle it with care due to its reactivity. Proper safety protocols should be followed to ensure safe handling, storage, and disposal. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound.

In conclusion, (5-cyano-2-fluorophenyl)boronic acid (CAS No. 468718-30-1) is a multifaceted compound with significant potential in various fields. Its unique chemical properties make it an indispensable tool for researchers and chemists working on complex molecule synthesis, drug development, and materials science. As research continues to advance, we can expect to see even more innovative applications for this versatile compound.